Difluoro-(4-fluoro-phenoxy)-acetic acid ethyl ester
Overview
Description
Difluoro-(4-fluoro-phenoxy)-acetic acid ethyl ester, also known as DFFEA, is a synthetic compound that has a wide range of applications in the scientific and medical fields. It is a fluorinated organic compound that has been used in research for its unique properties and its ability to interact with various types of molecules. DFFEA has been studied for its potential use in drug development and in the synthesis of new compounds.
Scientific Research Applications
- The compound has been used in the study of crystal structures. The molecular structure is determined using X-ray diffraction and subjected to crystallographic and conformational analyses .
- The experimental procedure involves the use of a SuperNova diffractometer, with Cu K α radiation (1.54184 Å) for data collection .
- The results showed that the molecular structure optimized by Density Functional Theory (DFT) is identical with the single crystal structure determined by single crystal X-ray diffraction .
- The compound is an important boric acid derivative and has been used in carbon-carbon coupling and carbon heterocoupling reactions .
- The synthesis involves a two-step substitution reaction .
- The results of the study show that the title compound has good biological activity and pharmacological effects. It has been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment .
Crystallography and Material Science
Organic Synthesis and Pharmacology
- Fluorine-containing compounds are widely used in medicine. Among the top 200 medicines sold globally, 29 fluorine-containing drugs have been approved by the FDA in recent years .
- The strong electronegativity of fluorine atoms enhances the affinity to carbon, therefore, fluorine-containing drugs have the advantages of a high biological activity, strong stability and drug resistance .
- The synthesis of these compounds often involves a two-step substitution reaction .
- The crystal structure of methyl 2-((4-chloro-2-fluoro-6-((2,2,2-trifluoroethyl)thio)phenoxy)methyl)benzoate, a compound similar to “Difluoro-(4-fluoro-phenoxy)-acetic acid ethyl ester”, has been studied .
- The experimental procedure involves the use of a SuperNova diffractometer, with Cu K α radiation (1.54184 Å) for data collection .
- The results showed that the molecular structure is determined using X-ray diffraction and subjected to crystallographic and conformational analyses .
Synthesis of Fluorine-Containing Compounds
Crystal Structure of Methyl Benzoate Derivatives
properties
IUPAC Name |
ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate | |
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InChI |
InChI=1S/C10H9F3O3/c1-2-15-9(14)10(12,13)16-8-5-3-7(11)4-6-8/h3-6H,2H2,1H3 | |
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InChI Key |
MOCXDOZCWMKGRG-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC(=O)C(OC1=CC=C(C=C1)F)(F)F | |
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Molecular Formula |
C10H9F3O3 | |
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DSSTOX Substance ID |
DTXSID60700892 | |
Record name | Ethyl difluoro(4-fluorophenoxy)acetate | |
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Molecular Weight |
234.17 g/mol | |
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Product Name |
Difluoro-(4-fluoro-phenoxy)-acetic acid ethyl ester | |
CAS RN |
807368-70-3 | |
Record name | Ethyl difluoro(4-fluorophenoxy)acetate | |
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Synthesis routes and methods
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